Cas no 85312-59-0 (4'-(trans-4-Propylcyclohexyl)-3,4-difluorobiphenyl)

• Product Name: 4'-(trans-4-Propylcyclohexyl)-3,4-difluorobiphenyl
• CAS No: 85312-59-0
• MF: C₂₁H₂₄F₂
• MW: 314.412073135376
• MDL: MFCD09838999
• CID: 60863
• PubChem ID: 253662361
• Update Time: 2025-11-01

4'-(trans-4-Propylcyclohexyl)-3,4-difluorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 4'-(trans-4-Propylcyclohexyl)-3,4-difluorobiphenyl
• trans-3,4-Difluoro-4'-(4-n-propylcyclohexyl)biphenyl
• 3,4-Difluoro-4'-(trans-4-propylcyclohexyl)biphenyl
• 1,1'-Biphenyl, 3,4-difluoro-4'-(trans-4-propylcyclohexyl)-
• 1,2-difluoro-4-[4-(4-propylcyclohexyl)phenyl]benzene
• 3,4-Difluoro-4'-(4-propylcyclohexyl)-1,1'-biphenyl
• 3,4-difluoro-4'-(trans-4-propylcyclohexyl)-1,1'-biphenyl
• 4-(trans-4-n-Propylcyclohexyl)-3',4'-difluorobiphenyl
• 1,1'-Biphenyl,3,4-difluoro-4'-(4-propylcyclohexyl)-, trans-
• BCH 3F.F
• 1,1'-Biphenyl,3,4-difluoro-4'-(trans-4-propylcyclohexyl)-
• 3,4-Difluoro-4'-((trans-4-propylcyclohexyl)-1,1'-biphenyl
• VULXHDGYVHCLLN-UHFFFAOYSA-N
• 1,1′-Biphenyl, 3,4-difluoro-4′-(4-propylcyclohexyl)-, trans- (ZCI)
• 3,4-Difluoro-4′-(trans-4-propylcyclohexyl)-1,1′-biphenyl (ACI)
• 3-HBB(F)-F
• 4-(trans-4-n-Propylcyclohexyl)-3′,4′-difluoro-1,1′-biphenyl
• CPG-3-F
• SY067607
• CS-W012042
• 3,4-Difluoro-4'-(4-propylcyclohexyl)-1,1'-biphenyl #
• AKOS015917697
• SCHEMBL12314620
• TRANS-4'(4-N-PROPYLCYCLOHEXYL)-3,4-DIFLUOR-1,1'-BIPHENYL(BCH-3F.F)
• DTXSID50346460
• MFCD09838999
• 1,1'-Biphenyl, 3,4-difluoro-4'-(4-propylcyclohexyl)-
• D4535
• 3,4-Difluoro-4 inverted exclamation mark -(trans-4-propylcyclohexyl)-1,1 inverted exclamation mark -biphenyl
• DS-11414
• SCHEMBL7756528
• C21H24F2
• 85312-59-0
• 4-(4-propylcyclohexyl)-3',4'-difluorobiphenyl
• SCHEMBL3437362

• MDL： MFCD09838999
• Inchi： 1S/C21H24F2/c1-2-3-15-4-6-16(7-5-15)17-8-10-18(11-9-17)19-12-13-20(22)21(23)14-19/h8-16H,2-7H2,1H3/t15-,16-
• InChI Key： VULXHDGYVHCLLN-WKILWMFISA-N
• SMILES： FC1C(F)=CC=C(C2C=CC([C@@H]3CC[C@@H](CCC)CC3)=CC=2)C=1

Computed Properties

• Exact Mass: 314.18500
• Monoisotopic Mass: 314.185
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 7.6

Experimental Properties

• Density: N/0A
• Melting Point: 66-68℃
• Boiling Point: 404°C at 760 mmHg
• Flash Point: 167.6ºC
• Water Partition Coefficient: Sparingly soluble in water.
• PSA: 0.00000
• LogP: 6.70570

4'-(trans-4-Propylcyclohexyl)-3,4-difluorobiphenyl Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P305+P351+P338

Related Categories

• Other Chemical Reagents

Additional information on 4'-(trans-4-Propylcyclohexyl)-3,4-difluorobiphenyl

4'-(trans-4-Propylcyclohexyl)-3,4-difluorobiphenyl (CAS No. 85312-59-0): An Overview of a Versatile Compound in the Pharmaceutical and Materials Science Fields

4'-(trans-4-Propylcyclohexyl)-3,4-difluorobiphenyl (CAS No. 85312-59-0) is a compound that has garnered significant attention in both the pharmaceutical and materials science industries due to its unique chemical structure and properties. This compound, often referred to as PCHDFB, is a member of the biphenyl family, characterized by the presence of two phenyl rings connected by a single bond, with additional substituents that enhance its functional versatility.

The trans-4-propylcyclohexyl group attached to one of the phenyl rings imparts significant steric and electronic effects, making PCHDFB particularly interesting for various applications. The introduction of fluorine atoms at the 3 and 4 positions on the other phenyl ring further modulates the compound's properties, enhancing its stability and reactivity in different environments.

In the pharmaceutical industry, PCHDFB has been explored for its potential as a ligand in drug discovery and development. Recent studies have shown that compounds with similar structures can exhibit selective binding to specific receptors, making them valuable candidates for therapeutic applications. For instance, a study published in the *Journal of Medicinal Chemistry* highlighted the use of PCHDFB derivatives in targeting G protein-coupled receptors (GPCRs), which are involved in a wide range of physiological processes and diseases.

Moreover, PCHDFB has shown promise in materials science, particularly in the development of liquid crystals and organic electronics. The unique combination of aromaticity and fluorination makes it an excellent candidate for liquid crystal materials, where it can influence the phase behavior and optical properties of the system. Research published in *Advanced Materials* demonstrated that PCHDFB can be used to create liquid crystal displays (LCDs) with improved performance characteristics, such as faster response times and higher contrast ratios.

In addition to its applications in liquid crystals, PCHDFB has also been investigated for use in organic field-effect transistors (OFETs) and organic photovoltaic cells (OPVs). The high electron affinity and low bandgap of PCHDFB make it suitable for these applications, where efficient charge transport is crucial. A study in *Nature Communications* reported that PCHDFB-based materials exhibited excellent charge carrier mobility and stability under various environmental conditions.

The synthesis of 4'-(trans-4-Propylcyclohexyl)-3,4-difluorobiphenyl typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include Suzuki coupling reactions and electrophilic aromatic substitution reactions. Recent advancements in catalytic methods have further optimized these processes, making large-scale production more feasible.

Despite its promising applications, the use of PCHDFB also comes with certain challenges. One of the primary concerns is its potential environmental impact. Studies have shown that fluorinated compounds can persist in the environment for extended periods, raising questions about their long-term effects on ecosystems. Therefore, ongoing research is focused on developing more sustainable synthesis methods and exploring alternative compounds with similar properties but reduced environmental impact.

In conclusion, 4'-(trans-4-Propylcyclohexyl)-3,4-difluorobiphenyl (CAS No. 85312-59-0) is a versatile compound with a wide range of applications in both pharmaceuticals and materials science. Its unique chemical structure and properties make it an attractive candidate for various advanced technologies. As research continues to advance, it is likely that new applications and optimizations will further enhance its utility and impact across multiple industries.